BENGHE Foundational & Exploratory

Check Availability & Pricing

Unraveling the Chemical Identity of Fmoc-
Amino-Benzoic Acid Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Fmoc-3-amino-4-methylbenzoic
Compound Name: ,
acid

cat. No.: B1322508

This technical guide serves as a comprehensive resource for researchers, scientists, and
professionals in drug development focused on the chemical properties of Fmoc-protected
amino-methylbenzoic acid derivatives. A critical ambiguity exists in the nomenclature of
commercially available compounds, leading to potential confusion between "Fmoc-3-amino-4-
methylbenzoic acid" and "Fmoc-3-amino-4-(methylamino)benzoic acid.” This document
elucidates the distinct properties of each compound, providing clear, tabulated data for easy
reference.

Fmoc-3-amino-4-methylbenzoic acid

This compound is a derivative of 3-amino-4-methylbenzoic acid, where the amino group at the
3-position is protected by a fluorenylmethyloxycarbonyl (Fmoc) group.

Chemical Data Summary:
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Property Value Source
CAS Number 1072901-59-7 [1]
Molecular Weight 373.40 g/mol [2]
Molecular Formula C23H19NO4 [2]
Synonyms N/A

Form Solid [2]

Fmoc-3-amino-4-(methylamino)benzoic acid

This derivative is distinguished by the presence of a methylamino group at the 4-position of the

benzoic acid ring. The amino group at the 3-position is protected by an Fmoc group. This

compound is also referred to by the synonym Fmoc-MeDbz-OH or as a Dawson Linker.[3]

Chemical Data Summary:

Property Value Source
CAS Number 1788861-35-7 [3][4]
Molecular Weight 388.4 g/mol [3]
Molecular Formula C23H20N204 [3114]

Fmoc-MeDbz-OH, Dawson

Synonyms 3

ynony Linker 3]
Appearance Off-white crystalline powder [3]
Purity > 97% (HPLC) [3]

Experimental Protocols and Signaling Pathways

Further in-depth literature review is required to provide detailed experimental protocols and to

delineate any associated signaling pathways for these specific compounds. Such information is

critical for their application in peptide synthesis and drug discovery and will be the subject of a

forthcoming, expanded whitepaper.
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Logical Relationship of Compound Derivatives

The following diagram illustrates the structural relationship between the parent compound and
its Fmoc-protected derivatives.
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Caption: Synthetic relationship of Fmoc-protected amino-methylbenzoic acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Unraveling the Chemical Identity of Fmoc-Amino-
Benzoic Acid Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322508#fmoc-3-amino-4-methylbenzoic-acid-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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